Lipophilicity Enhancement vs. Thenoylacetone
The benzothiophene-fused ring system increases calculated lipophilicity by approximately 1.3 log units compared to the monocyclic thiophene analog thenoylacetone. This elevated lipophilicity directly affects membrane permeability and protein binding in biological settings, and organic-phase partitioning in extraction applications [1].
(2.8 vs. 1.5 for thenoylacetone)
| Evidence Dimension | Calculated lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3 = 2.8 |
| Comparator Or Baseline | Thenoylacetone (1-(thiophen-2-yl)butane-1,3-dione): XLogP3 = 1.5 |
| Quantified Difference | ΔXLogP3 = +1.3 (target compound more lipophilic) |
| Conditions | Computed by XLogP3 3.0 (PubChem release 2021.05.07) |
Why This Matters
Procurement decisions for drug discovery programs or extraction chemistry protocols must account for lipophilicity differences, as a ΔlogP >1.0 can significantly alter bioavailability, off-target binding, and phase-transfer efficiency.
- [1] PubChem Computed Properties: XLogP3-AA for 1-(1-Benzothiophen-2-yl)butane-1,3-dione (CID 101957893) and 1-(thiophen-2-yl)butane-1,3-dione (CID 137654). View Source
